Cas no 683235-48-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 683235-48-5
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 5946678
• PubChem ID: 4411164
• Update Time: 2025-06-08

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-(1,3-dioxoisoindolin-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-4-(2,5-dioxo-1-pyrrolidinyl)-
• 683235-48-5
• Oprea1_502909
• SR-01000010410-1
• SR-01000010410
• AKOS024602864
• F1105-0179
• N-(1,3-dioxoisoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• Inchi： 1S/C19H13N3O5/c23-15-7-8-16(24)22(15)12-4-1-10(2-5-12)17(25)20-11-3-6-13-14(9-11)19(27)21-18(13)26/h1-6,9H,7-8H2,(H,20,25)(H,21,26,27)
• InChI Key： MUAKQCDFJCWOOK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• pka: 9.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Introduction to N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide and Its Significance in Modern Chemical Biology

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, identified by its CAS number 683235-48-5, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and development. The intricate scaffold of this compound, featuring a benzamide core linked to isoindole and pyrrolidinone moieties, suggests a rich chemical diversity that could be exploited for various biological activities.

The isoindole moiety in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is particularly noteworthy. Isoindoles are known for their presence in numerous bioactive natural products and have been extensively studied for their potential as pharmacophores. The dioxo group attached to the isoindole ring introduces a polarized electrophilic center, which can participate in various hydrogen bonding interactions and metal coordination events. These features make the compound a promising candidate for drug design, particularly in targeting enzymes that require precise spatial orientation of substrates.

The second key component of this molecule is the pyrrolidinone group in the 4-position of the benzamide. Pyrrolidinones are heterocyclic compounds that often exhibit significant biological activity. They are found in a wide range of pharmaceuticals and have been shown to interact with biological targets such as enzymes and receptors. In N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, the pyrrolidinone ring is further functionalized with a dioxo group, enhancing its potential to engage in multiple non-covalent interactions with biological molecules.

The combination of these structural elements—isoindole, dioxo, and pyrrolidinone

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide make it an attractive candidate for developing PPI modulators. The compound's ability to engage in multiple types of interactions—hydrogen bonding, π-stacking, and electrostatic interactions—makes it well-suited for disrupting or stabilizing PPIs.

1,3-dioxo-2,3-dihydro-1H-indol -5 -yl strong >)-4-(< strong > 2 , 5 -dioxopyrrolidine - 1 - yl ) benzamide is also an area of active investigation. The complex nature of its structure presents synthetic challenges that require innovative approaches. Recent advances in synthetic chemistry have enabled the efficient preparation of such complex molecules using multi-step strategies involving functional group transformations and transition metal-catalyzed reactions. 1 , 3 -d ox o - 2 , 3 -d ihydro - 1 H - i so ind ol - 5 - yl ) - 4 - ( < strong > 2 , 5 -d ox o py r rol id ine - 1 - yl ) b en za m ide ( CAS no . < strong >683235- 48- strong> p > p > p > p > p > p > response >